t-Boc-N-amido-PEG5-acetic acid

• Molecular Formula: C17H33NO9
• Molecular Weight: 395.4 g/mol
• InChI: InChI=1S/C17H33NO9/c1-17(2,3)27-16(21)18-4-5-22-6-7-23-8-9-24-10-11-25-12-13-26-14-15(19)20/h4-14H2,1-3H3,(H,18,21)(H,19,20)
• InChIKey: OLLNIAGWMCSEJB-UHFFFAOYSA-N

t-Boc-N-amido-PEG5-acetic acid Overview

t-Boc-N-amido-PEG5-acetic acid (BocNH-PEG5-acid, MW 395.45 g/mol; C₁₇H₃₃NO₉) is a monodisperse, heterobifunctional polyethylene glycol (PEG) linker bearing a tert-butyloxycarbonyl (Boc)-protected amine at one terminus and a free carboxylic acid at the other, separated by five ethylene glycol (PEG5) repeat units . It is classified as both a cleavable antibody-drug conjugate (ADC) linker and a PEG/alkyl-ether-based PROTAC linker, serving as a building block for the synthesis of proteolysis-targeting chimeras (PROTACs) and antibody-drug conjugates . Its computed physicochemical properties—XLogP3 of −0.2, topological polar surface area (tPSA) of 122 Ų, 19 rotatable bonds, and DMSO solubility of ~100 mg/mL (~252.88 mM)—position it at the mid-point of the Boc-PEGn-acetic acid homologous series, offering quantitatively incremental tuning of linker length, hydrophilicity, and conformational flexibility relative to its PEG4 and PEG6 counterparts .

PROTAC library synthesis with intermediate PEG5 spacer

Cleavable ADC linker building block for bystander-capable design

Orthogonal Boc protection for stepwise bioconjugation

High DMSO stock solubility for automated liquid handling

• [1] PubChem. t-Boc-N-amido-PEG5-acetic acid (CID 138393105). National Center for Biotechnology Information. Computed properties: Molecular Weight 395.4 g/mol, XLogP3-AA −0.2, Rotatable Bond Count 19, tPSA 122 Ų, H-Bond Donor 2, H-Bond Acceptor 9. View Source
• [2] BOC Sciences. t-Boc-N-amido-PEG5-acid product description. Classified as a cleavable (5-unit PEG) ADC linker and PEG/alkyl-ether-based PROTAC linker. View Source

Why Generic PEG Linker Substitution Fails

Within the Boc-PEGn-acetic acid series, each additional ethylene glycol unit adds approximately 44 g/mol to molecular weight, 4 rotatable bonds, and an estimated 2.5–3.5 Å to the fully extended end-to-end distance, while shifting the logP by approximately −0.3 units per unit toward greater hydrophilicity . These incremental changes are not cosmetic: linker length dictates whether a PROTAC can productively span the E3 ligase–target protein interface to form a stable ternary complex, with studies demonstrating that PEG linker length variation alone can toggle degradation efficiency from near-zero to >90% Dmax for the same warhead–ligase pair . Similarly, substituting the Boc group for an Fmoc group alters the deprotection chemistry from acid-labile (TFA/DCM) to base-labile (piperidine/DMF), which is incompatible with acid-sensitive payloads or resin-bound intermediates, while using the unprotected amino-PEG5-acid eliminates orthogonal protection entirely and risks uncontrolled oligomerization during amide coupling . The five-unit PEG spacer occupies a quantitatively distinct position between the near-rigid PEG4 (favored for sterically constrained binding pockets) and the more entropically flexible PEG6 (preferred when larger domain movements must be accommodated), meaning that arbitrary substitution across this series can shift ternary complex residence time—and thus degradation potency—by an order of magnitude .

PEG4 Length May not span E3–target interface, reducing ternary complex stability

PEG6 Flexibility Excessive chain length may promote intramolecular collapse and lower warhead availability

Protection Mismatch Non-Boc (Fmoc, unprotected amine) linkers compromise orthogonal deprotection or risk self-reactivity

• [1] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. Discussion of incremental PEG unit effects on linker length, flexibility, and conformational entropy. View Source
• [2] Michon M, Curpanen S, Pessey O, et al. Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. Eur J Med Chem. 2026;307:118645. Demonstrates that GSPT1 degradation depends on the length of the flexible PEG chain linker. View Source
• [3] PSI Scientific. Polypeptide Synthesis Protecting Group Strategies: Fmoc vs. Boc deprotection chemistry—orthogonal acid/base sensitivity dictates synthetic route compatibility. View Source

Comparative Evidence Against PEG4/PEG6 Linkers

PEG Unit Progression and Physicochemical Tuning

Across the Boc-PEGn-acetic acid series, each additional ethylene glycol repeat unit produces a quantifiable, predictable shift in three key physicochemical parameters relevant to conjugate design. Relative to the PEG4-acetic acid analog (CAS 876345-13-0; C₁₅H₂₉NO₈; MW 351.39 g/mol), the PEG5 variant adds exactly one –O–CH₂–CH₂– subunit: MW increases by 44.06 g/mol (Δ = +12.5%), the rotatable bond count increases from approximately 15 to 19 (Δ = +4 rotatable bonds, ~27% gain), and XLogP3 shifts from a predicted ~0.1 to −0.2 . Compared to the PEG6-acid analog (CAS 882847-13-4; C₂₀H₃₉NO₁₀; MW 453.52 g/mol), the PEG5 variant is lighter by 58.07 g/mol (Δ = −12.8%) with approximately 15% fewer rotatable bonds (19 vs. ~23) and a less negative XLogP3 (−0.2 vs. −0.5) . These are not interchangeable offsets: the additional 4 rotatable bonds in PEG5 versus PEG4 increase the conformational entropy available for ternary complex sampling without incurring the entropic penalty of excessive chain length that can promote intramolecular micelle formation and reduce effective warhead concentration .

PEG Unit Progression

Cross-study comparable

PEG5 vs PEG4: +44 g/mol MW, +4 rot. bonds, ΔXLogP3 −0.3
PEG5 vs PEG6: −58 g/mol, −4 rot. bonds, ΔXLogP3 −0.3

Supports incremental physicochemical tuning without overshooting

Data to verify based on PubChem computed properties

Evidence Dimension	Molecular weight, rotatable bond count, and XLogP3 across Boc-PEGn-acetic acid homologs
Target Compound Data	MW 395.45 g/mol; 19 rotatable bonds; XLogP3 −0.2; tPSA 122 Ų
Comparator Or Baseline	PEG4-acetic acid: MW 351.39 g/mol; ~15 rotatable bonds; XLogP3 ~0.1 (predicted). PEG6-acid: MW 453.52 g/mol; ~23 rotatable bonds; XLogP3 −0.5
Quantified Difference	ΔMW PEG4→PEG5: +44.06 g/mol (+12.5%); ΔMW PEG5→PEG6: +58.07 g/mol (+14.7%). ΔRotB PEG4→PEG5: +4 bonds (~27%); ΔRotB PEG5→PEG6: +4 bonds (~21%). ΔXLogP3 PEG4→PEG5: ~ −0.3; ΔXLogP3 PEG5→PEG6: ~ −0.3 per incremental unit
Conditions	Computed physicochemical properties from PubChem (CID 138393105 for PEG5-acid) and vendor technical datasheets for PEG4-acetic acid (876345-13-0) and PEG6-acid (882847-13-4)

Why This Matters

The 12.5% MW increment from PEG4 to PEG5 provides a finer-grained tuning option than the jump from PEG4 to PEG6 (~29% total Δ), enabling medicinal chemists to optimize linker length without overshooting into the entropically disfavored regime where excessive flexibility destabilizes the ternary complex.

• [1] PubChem. t-Boc-N-amido-PEG5-acetic acid (CID 138393105). MW 395.4 g/mol, XLogP3 −0.2, Rotatable Bond Count 19, tPSA 122 Ų. View Source
• [2] BOC Sciences. t-Boc-N-amido-PEG4-acetic acid (876345-13-0). MW 351.39 g/mol; supplied at 10 mM in DMSO; LogP 1.05300 (computed). View Source
• [3] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. Discussion of entropic penalties of excessive PEG linker length; SARs suggest progression from PEG4 to PEG8 can alter ternary complex residence time by an order of magnitude. View Source

DMSO Solubility Advantage for High-Throughput Screening

The PEG5-acetic acid variant achieves a DMSO solubility of approximately 100 mg/mL (~252.88 mM) with ultrasonic assistance, enabling preparation of concentrated stock solutions for high-throughput amide coupling or Boc deprotection workflows . In contrast, the PEG4-acetic acid analog (CAS 876345-13-0) is routinely supplied and utilized at 10 mM in DMSO—equivalent to approximately 3.5 mg/mL based on its MW of 351.39 g/mol . This represents a ~25-fold difference in usable DMSO stock concentration (252.88 mM vs. 10 mM). While the PEG4 value likely reflects a standard stock solution rather than an absolute solubility ceiling, the practical consequence for procurement is significant: the PEG5 variant permits direct dispensing of smaller DMSO volumes per reaction, reducing residual solvent carryover into aqueous biological assay media. The enhanced solubility of PEG5 over PEG4 is consistent with the well-established trend that each additional ethylene glycol unit increases the number of hydrogen-bond-accepting ether oxygens (9 in PEG5-acid vs. 8 in PEG4-acid), thereby strengthening water–DMSO solvation . The PEG6-acid variant (HBA count 10, XLogP3 −0.5) would be expected to show similar or greater solubility, but the PEG5 variant achieves this solubility benefit at a lower MW penalty than PEG6 .

DMSO Solubility

Cross-study comparable

~252.88 mM stock vs. 10 mM for PEG4-acid (~25-fold higher)

Enables low-volume liquid handling for screening

Data to verify based on vendor reports

Evidence Dimension	DMSO solubility (stock solution concentration capability)
Target Compound Data	~100 mg/mL (~252.88 mM) in DMSO, ultrasonic assistance required
Comparator Or Baseline	PEG4-acetic acid (876345-13-0): supplied/used at 10 mM in DMSO (~3.5 mg/mL). PEG6-acid (882847-13-4): solubility data not numerically reported at comparable granularity but HBA = 10 predicts similar or higher solubility
Quantified Difference	~25-fold higher usable stock concentration for PEG5-acid vs. PEG4-acid (252.88 mM vs. 10 mM); ~28.6-fold in mg/mL terms (100 mg/mL vs. ~3.5 mg/mL)
Conditions	Vendor-reported solubility data: InvivoChem (PEG5-acid), BOC Sciences (PEG4-acetic acid). DMSO as solvent; ultrasonic dissolution for PEG5.

Why This Matters

The 25-fold higher DMSO stock concentration enables automated liquid-handling platforms to dispense sub-microliter volumes during parallel PROTAC library synthesis, minimizing DMSO carryover below the 0.1–1% v/v thresholds known to perturb cellular assay readouts—a practical advantage for screening campaigns where the PEG4 variant would require larger solvent volumes that risk assay interference.

• [1] BOC Sciences / MedChemExpress. t-Boc-N-amido-PEG4-acetic acid (876345-13-0). Solubility: 10 mM in DMSO. View Source
• [2] PubChem. t-Boc-N-amido-PEG5-acetic acid (CID 138393105). Hydrogen Bond Acceptor Count: 9. For PEG4-acid (CID 11660330), HBA: 8. View Source

Cleavable Linker Design and Bystander Killing

t-Boc-N-amido-PEG5-acetic acid is explicitly classified as a cleavable ADC linker, whereas several commonly used 5-unit PEG linkers—including Propargyl-PEG5-acid, m-PEG5-CH₂COOH, NH₂-PEG5-OH, and Ald-CH2-PEG5-azide—are categorized as non-cleavable . This functional distinction carries direct pharmacological consequence: cleavable linkers permit intracellular payload release via lysosomal proteolysis, acid-mediated hydrolysis, or reductive cleavage, thereby enabling the 'bystander killing effect' in which released cytotoxic payload diffuses into adjacent antigen-negative tumor cells . Non-cleavable linkers, by contrast, require complete lysosomal degradation of the antibody component to liberate the payload as a charged amino acid adduct, which cannot cross cell membranes and is therefore restricted to antigen-positive cells only . In heterogeneous solid tumors where only a subset of malignant cells express the target antigen at therapeutic density, the cleavable linker design—for which t-Boc-N-amido-PEG5-acetic acid serves as a building block—has been shown to improve tumor regression relative to non-cleavable conjugates by expanding the effective killing radius . Procurement of the cleavable PEG5-acid linker thus commits the ADC development trajectory to a bystander-competent mechanism that is unavailable when selecting non-cleavable PEG5 linkers from the same supplier catalog.

Cleavable Linker Design

Class-level inference

Boc-PEG5-acid: cleavable (bystander-capable)
Propargyl-PEG5-acid etc.: non-cleavable

Reported bystander-killing model context

Class-level ADC literature; verify in target system

Evidence Dimension	Cleavable vs. non-cleavable linker classification among PEG5-containing ADC linkers
Target Compound Data	t-Boc-N-amido-PEG5-acetic acid: classified as cleavable ADC linker (BOC Sciences, GLPBio product descriptions)
Comparator Or Baseline	Propargyl-PEG5-acid: non-cleavable. m-PEG5-CH₂COOH: non-cleavable. NH₂-PEG5-OH: non-cleavable. Ald-CH2-PEG5-azide: non-cleavable
Quantified Difference	Qualitative binary classification: cleavable (payload release via intracellular mechanisms; bystander-capable) vs. non-cleavable (payload release requires complete mAb catabolism; bystander-incompetent). Bystander effect can increase tumor cell killing by 2- to 5-fold in heterogeneous xenograft models per published ADC literature
Conditions	Classification based on vendor product documentation and ADC linker design literature; bystander effect magnitude from published ADC in vivo studies (class-level evidence)

Why This Matters

For procurement decisions in ADC programs targeting tumors with heterogeneous antigen expression, selection of a cleavable PEG5 linker building block pre-determines the conjugate's capacity for bystander-mediated tumor killing—a mechanistic feature that non-cleavable PEG5 linkers cannot deliver regardless of optimization of other conjugate parameters.

• [1] BOC Sciences. t-Boc-N-amido-PEG5-acid: described as a cleavable (5-unit PEG) ADC linker. View Source
• [2] GLPBio. Propargyl-PEG5-acid: classified as non-cleavable ADC linker; m-PEG5-CH₂COOH: non-cleavable ADC linker. View Source

Boc Deprotection Orthogonality in Stepwise Conjugation

The t-Boc group on t-Boc-N-amido-PEG5-acetic acid is cleaved under standard acidic conditions—typically 50% TFA in DCM for 30–50 minutes at room temperature, or 100% TFA for 5 minutes—to liberate the free primary amine with reported yields of 85–91% for Boc deprotection on similar PEG-amide substrates under optimized conditions . This acid-labile protection is orthogonal to the base-labile Fmoc group (deprotected with 20–50% piperidine/DMF), meaning that Boc-PEG5-acid can be employed in synthetic sequences where Fmoc-protected intermediates are present without cross-reactivity . By contrast, the unprotected analog amino-PEG5-acetic acid lacks this orthogonality and is prone to self-condensation or uncontrolled oligomerization during carbodiimide-mediated (EDC/HATU) amide coupling steps . In direct comparative studies of Boc- vs. Fmoc-based solid-phase peptide synthesis, the Boc strategy produced slightly higher crude yields than Fmoc (quantitative yield advantage context-dependent), but Fmoc delivered superior crude purity; the choice between protecting groups is therefore dictated by the specific synthetic route and purification tolerance . Boc-PEG5-acid thus occupies a specific niche: acid-labile protection compatible with acid-stable payloads (e.g., certain maytansinoids, auristatins) and resin-bound intermediates where piperidine treatment would cause premature cleavage.

Boc Deprotection Yield

Cross-study comparable

Boc removal: TFA/DCM, 85–91% yield
Fmoc: piperidine/DMF; unprotected amine: self-reactivity risk

Supports orthogonal protection for stepwise synthesis

Yields from analogous thiazoline substrates

Evidence Dimension	Boc deprotection yield and orthogonality vs. Fmoc and unprotected amine
Target Compound Data	Boc deprotection: 50% TFA/DCM, 30–50 min RT or 100% TFA, 5 min; yield range 85–91% for Boc-PEG-amide substrates under optimized conditions
Comparator Or Baseline	Fmoc deprotection: 20–50% piperidine/DMF, β-elimination mechanism; amino-PEG5-acid: no protection, risk of self-reactivity during activation. Literature: Boc solid-phase synthesis slightly higher crude yield than Fmoc; Fmoc superior crude purity
Quantified Difference	Boc deprotection yields of 85–91% reported for thiazoline substrates under TFA optimization; Fmoc deprotection quantitative under standard piperidine conditions. Orthogonality: Boc stable to piperidine; Fmoc stable to TFA—enabling sequential deprotection in bifunctional constructs
Conditions	Solution-phase deprotection: 50% (v/v) TFA/DCM, 50 min RT (standard protocol); or 100% TFA, 5 min (accelerated). Reference yields from Boc-thiazoline deprotection study (85–91%)

Why This Matters

The Boc group on PEG5-acid provides an acid-labile protection handle that is fully orthogonal to Fmoc chemistry, enabling procurement of a single linker building block that can be incorporated into either Boc-based or Fmoc-based synthetic workflows without cross-deprotection risk—a flexibility not available with Fmoc-PEG5-acid or unprotected amino-PEG5-acid.

• [1] BroadPharm / CD Bioparticles. Boc deprotection protocol: 50% (v/v) TFA/DCM, 50 minutes at room temperature; follow with 5% (v/v) DIPEA/DCM washes. View Source
• [2] Study on the Deprotection of Boc Group of S-2-(tert-Butoxycarbonylamino)ethyl 3-Phenylpropanethioates. Chinese Journal of Organic Chemistry. 2011. Boc deprotection yields of 85–91% obtained by optimizing TFA amount, temperature, and time. View Source
• [3] PSI Scientific. Polypeptide Synthesis Protecting Group Strategies: Fmoc uses 20–50% piperidine/DMF (base-labile); Boc uses TFA/DCM (acid-labile); fully orthogonal. View Source
• [4] AxisPharm. t-Boc-N-amido-PEG5-CH₂COOH. The Boc group can be deprotected under mild acidic conditions to form the free amine, which can then undergo amide coupling. Without Boc, the free amine is vulnerable to self-reactivity. View Source
• [5] Synthesis of T-peptide: a comparative study of Boc and Fmoc solid-phase methods. Acta Chimica Sinica. 1990. Boc method yielded slightly higher crude product; Fmoc method gave superior purity. View Source

PROTAC Ternary Complex Optimization by PEG Length

Systematic linker structure–activity relationship (SAR) studies across PROTAC programs have established that PEG linker length is not a passive variable but a conformational determinant of ternary complex stability and degradation efficiency. In a curated analysis of published PROTAC linker SARs, variation of linear PEG linker length was shown to shift DC₅₀ values by more than 10-fold and toggle Dmax between <40% and >90% for the same target–ligase pair . The Retro-2-based PROTAC study by Michon et al. (2026) demonstrated for the first time that GSPT1 degradation is directly dependent on the length of the flexible PEG chain linker, with only specific PEG lengths yielding productive degradation . A separate study on AURKA-targeting PROTACs reported that a PROTAC incorporating an optimized linker achieved DC50,24h of 3.9 nM with Dmax,24h of 89%, whereas suboptimal linker variants showed substantially reduced degradation . The PEG5 linker length—intermediate between the near-rigid PEG4 and the more flexible PEG6—provides a conformational 'sweet spot' for targets requiring moderate inter-ligand distances without incurring the entropic penalty of excessive chain length, which can promote intramolecular collapse and reduce the effective concentration of the warhead available for binary target engagement . While direct head-to-head DC₅₀ data for t-Boc-N-amido-PEG5-acetic acid-derived PROTACs versus their PEG4 or PEG6 counterparts are not available as a single published dataset, the class-level evidence strongly supports that linker unit count is a first-order optimization variable, and the PEG5 variant fills a quantitatively distinct gap between the empirically standard PEG4 and PEG6 lengths .

Linker Length SAR

Class-level inference

PEG length shifts DC₅₀ >10-fold, Dmax 0–>90% across PROTAC series

Supports linker-length library screening approach

PEG5 fills gap; direct comparative data not available

Evidence Dimension	Effect of PEG linker unit count on PROTAC degradation potency (DC₅₀ and Dmax)
Target Compound Data	PEG5 linker: intermediate flexibility and end-to-end distance between PEG4 and PEG6; used in PROTACs such as CP5V (Cdc20 degrader, DC₅₀ = 1.6 μM in MCF7 and MDA-MB-231 cells)
Comparator Or Baseline	PEG4 linkers: near-rigid span, preferred for sterically congested pockets. PEG6 linkers: increased flexibility, preferred for targets with larger domain movements. SAR trend: linker length variation can shift DC₅₀ by >10-fold and Dmax from <40% to >90% across PROTAC series
Quantified Difference	Class-level: PEG linker length variation → DC₅₀ shifts >10-fold; Dmax range <40% to >90%. Specific example: AURKA PROTAC SK2188 (optimized linker) DC₅₀,24h = 3.9 nM, Dmax,24h = 89% vs. suboptimal linker variants with reduced degradation . CP5V (PEG5-containing PROTAC): DC₅₀ = 1.6 μM
Conditions	PROTAC degradation assays in human cancer cell lines (Ramos, MCF7, MDA-MB-231, THP-1); DC₅₀ and Dmax measured by Western blot or quantitative proteomics at 24 h post-treatment

Why This Matters

The class-level evidence that PEG linker unit count is a first-order determinant of PROTAC degradation efficiency—capable of shifting DC₅₀ by an order of magnitude—means that procurement of the 5-unit variant is not interchangeable with PEG4 or PEG6 for any given PROTAC design; library-based screening with all three lengths is standard practice precisely because the optimal length cannot be predicted a priori for a given target–ligase pair.

• [1] Bemis TA, et al. Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras. J Med Chem. 2021;64(12):8042–8065. Curated linker SAR model normalized to reflect how linear linker length affects degradation potency (DC₅₀). View Source
• [2] Michon M, Curpanen S, Pessey O, et al. Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. Eur J Med Chem. 2026;307:118645. View Source
• [3] ProteomeXchange Dataset PXD040389-1. PROTAC SK2188 induces most potent AURKA degradation: DC₅₀,24h 3.9 nM, Dmax,24h 89%. View Source
• [4] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. PEG length as conformational tuner; SARs suggest progression from PEG4 to PEG8 can enhance ternary complex residence time by an order of magnitude. View Source

Application Scenarios and Procurement Guidance

PROTAC Library Synthesis with Intermediate PEG Linkers

When constructing parallel PROTAC libraries that systematically vary PEG linker length (PEG4, PEG5, PEG6) to identify the optimal inter-ligand distance for a novel target–E3 ligase pair, t-Boc-N-amido-PEG5-acetic acid fills the quantitatively distinct middle position. Its 19 rotatable bonds and MW of 395.45 g/mol provide a ~27% increase in conformational sampling capacity over PEG4-acid (15 rotatable bonds) while avoiding the entropic penalty associated with PEG6 (23 rotatable bonds) . The high DMSO solubility (~100 mg/mL, 252.88 mM) enables preparation of concentrated stock solutions for automated parallel synthesis platforms where minimizing solvent volumes is critical for downstream assay compatibility . The Boc group permits incorporation into acid-labile protection strategies orthogonal to Fmoc-based solid-phase synthesis, while the free carboxylic acid is directly activatable with EDC/HATU for amide coupling to amine-functionalized E3 ligase ligands or target protein warheads .

Cleavable ADC Linker for Solid Tumor Bystander Killing

For ADC programs targeting solid tumors with heterogeneous antigen expression—where bystander killing of antigen-negative tumor cells is mechanistically required for maximal efficacy—t-Boc-N-amido-PEG5-acetic acid serves as a cleavable linker building block that can be elaborated into a full drug-linker construct with intracellularly cleavable motifs . The cleavable classification distinguishes it from non-cleavable 5-unit PEG linkers (e.g., Propargyl-PEG5-acid, m-PEG5-CH₂COOH) that cannot support bystander payload diffusion . The PEG5 spacer provides sufficient hydrophilic shielding to reduce payload-induced antibody aggregation during conjugation—a known limitation of hydrophobic payloads conjugated through shorter or non-PEGylated linkers—while the incremental MW addition of 44 g/mol over PEG4-acid is small enough to avoid exceeding the ~150 kDa threshold above which tumor penetration is compromised .

Orthogonal Amine Protection for Stepwise Bioconjugation

In synthetic sequences demanding sequential amide bond formation—for example, first coupling the carboxylic acid of Boc-PEG5-acid to a payload-amine, followed by Boc deprotection and a second coupling of the revealed amine to an activated ester on a targeting ligand—t-Boc-N-amido-PEG5-acetic acid provides the necessary orthogonality. The Boc group is stable to the basic conditions (pH 7–9) used for NHS ester aminolysis and to the carbodiimide coupling conditions (EDC/HATU, pH ~4.5–7) used for carboxylic acid activation, but is quantitatively removable with TFA/DCM (50% v/v, 30–50 min, RT) when the free amine is required . Reported deprotection yields of 85–91% under optimized TFA conditions ensure acceptable overall yield across the two-step sequence . This orthogonality is not available with Fmoc-PEG5-acid (which would deprotect under the basic conditions of the second coupling step) or with amino-PEG5-acid (which would self-react during the first activation) .

Physicochemical Property Tuning Within Rule-of-Five Space

For oral PROTAC development programs where maintaining drug-like physicochemical properties is critical, the PEG5 spacer offers a finer granularity of property tuning than the PEG4/PEG6 binary choice. With XLogP3 of −0.2, tPSA of 122 Ų, and MW of 395.45, the Boc-PEG5-acid fragment contributes less hydrophobicity than alkyl-chain linkers of comparable length while adding moderate MW—each incremental PEG unit shifts logP by approximately −0.3 units . In practice, this means that replacing a PEG4 spacer with PEG5 in a PROTAC construct that is approaching the Lipinski MW ceiling (~500 Da for the fully elaborated degrader) adds only 44 g/mol—a 12.5% increment over PEG4—versus the 102 g/mol jump from PEG4 to PEG6. This finer step size allows medicinal chemists to titrate linker length against MW budget with greater precision during lead optimization .

Application

Selection Property

Validation Focus

PROTAC library synthesis

Intermediate PEG5 linker length

Ternary complex stability screening

Cleavable ADC linker design

Cleavable linker classification

Bystander-killing model and payload release

Stepwise bioconjugation

Boc acid-labile protection

Deprotection orthogonality and coupling efficiency

Oral PROTAC lead optimization

Physicochemical property tuning

MW/logP/tPSA within Rule-of-Five space

• [1] PubChem. t-Boc-N-amido-PEG5-acetic acid (CID 138393105). MW 395.4 g/mol, 19 rotatable bonds. For PEG4-acid (876345-13-0): MW 351.39, ~15 rotatable bonds. For PEG6-acid (882847-13-4): MW 453.52, ~23 rotatable bonds. View Source
• [2] AxisPharm. t-Boc-N-amido-PEG5-CH₂COOH. Terminal carboxylic acid reacts with primary/secondary amines under EDC, DCC, HATU coupling conditions; Boc group deprotected under mild acidic conditions. View Source
• [3] BOC Sciences. t-Boc-N-amido-PEG5-acid classified as cleavable (5-unit PEG) ADC linker. View Source
• [4] GLPBio. Propargyl-PEG5-acid and m-PEG5-CH₂COOH classified as non-cleavable ADC linkers. View Source
• [5] Alley S, et al. Abstract 4075: Effect of PEG chain length on ADC tumor and tissue distribution in tumor bearing xenograft mice. Cancer Res. 2017;77:4075. Increasing PEG chain length led to increased plasma and tumor exposures and lower plasma clearances. View Source
• [6] BroadPharm / CD Bioparticles. Standard Boc deprotection: 50% (v/v) TFA/DCM, 50 min at room temperature; NHS ester aminolysis at pH 7–9. View Source
• [7] Study on the Deprotection of Boc Group of S-2-(tert-Butoxycarbonylamino)ethyl 3-Phenylpropanethioates. Chin J Org Chem. 2011. Boc deprotection yields 85–91% under optimized TFA conditions. View Source
• [8] PSI Scientific. Fmoc vs. Boc orthogonality: Fmoc removed by piperidine/DMF (base); Boc removed by TFA/DCM (acid). View Source